Cas no 25057-58-3 (Phenol, 2-[[(2-fluorophenyl)imino]methyl]-)

Phenol, 2-[[(2-fluorophenyl)imino]methyl]- structure
25057-58-3 structure
Product Name:Phenol, 2-[[(2-fluorophenyl)imino]methyl]-
CAS No:25057-58-3
MF:C13H10FNO
MW:215.223006725311
MDL:MFCD00020068
CID:1420607
PubChem ID:3588230
Update Time:2025-04-20

Phenol, 2-[[(2-fluorophenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[(2-fluorophenyl)imino]methyl]-
    • 2-{(Z)-[(2-fluorophenyl)imino]methyl}phenol
    • 2-[(2-fluorophenyl)iminomethyl]phenol
    • SCHEMBL11402976
    • 25057-58-3
    • CHEMBL1797968
    • AKOS005648295
    • AKOS024334137
    • STL026681
    • N-(Salicylidene)-2-fluoroaniline
    • ALPHA-(2-FLUOROPHENYLIMINO)-O-CRESOL
    • 2-((2-Fluorophenylimino)Methyl)Phenol
    • MFCD00020068
    • MDL: MFCD00020068
    • Inchi: 1S/C13H10FNO/c14-11-6-2-3-7-12(11)15-9-10-5-1-4-8-13(10)16/h1-9,16H/b15-9+
    • InChI Key: IWCJTSCDZDXKBK-OQLLNIDSSA-N
    • SMILES: FC1C=CC=CC=1/N=C/C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 215.0747
  • Monoisotopic Mass: 215.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59

Phenol, 2-[[(2-fluorophenyl)imino]methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB525496-250 mg
N-(Salicylidene)-2-fluoroaniline; .
25057-58-3
250MG
€246.00 2023-04-17
abcr
AB525496-250mg
N-(Salicylidene)-2-fluoroaniline; .
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